Cas no 1094070-50-4 (methyl 5-nitroisothiazole-3-carboxylate)
1094070-50-4 structure
Product Name:methyl 5-nitroisothiazole-3-carboxylate
CAS No:1094070-50-4
MF:C5H4N2O4S
MW:188.161259651184
MDL:MFCD26143090
CID:2109548
PubChem ID:59503716
Update Time:2025-09-23
methyl 5-nitroisothiazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 5-nitroisothiazole-3-carboxylate
- 1094070-50-4
- AT33594
- DA-32284
- 3-Isothiazolecarboxylic acid, 5-nitro-, methyl ester
- Methyl5-nitroisothiazole-3-carboxylate
- SCHEMBL13155409
- methyl 5-nitro-1,2-thiazole-3-carboxylate
-
- MDL： MFCD26143090
- Inchi： 1S/C5H4N2O4S/c1-11-5(8)3-2-4(7(9)10)12-6-3/h2H,1H3
- InChI Key： LMTYPWFGSWSHFB-UHFFFAOYSA-N
- SMILES： S1C(=CC(C(=O)OC)=N1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 187.98917779Da
- Monoisotopic Mass: 187.98917779Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 113Ų
methyl 5-nitroisothiazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A059004507-1g |
Methyl 5-nitroisothiazole-3-carboxylate |
1094070-50-4 | 97% | 1g |
$2030.10 | 2023-09-04 | |
| Alichem | A059004507-5g |
Methyl 5-nitroisothiazole-3-carboxylate |
1094070-50-4 | 97% | 5g |
$5800.86 | 2023-09-04 | |
| eNovation Chemicals LLC | D257130-1g |
methyl 5-nitroisothiazole-3-carboxylate |
1094070-50-4 | 95% | 1g |
$568 | 2024-08-03 | |
| eNovation Chemicals LLC | D257130-5g |
methyl 5-nitroisothiazole-3-carboxylate |
1094070-50-4 | 95% | 5g |
$1785 | 2024-08-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1083102-1g |
3-Isothiazolecarboxylic acid, 5-nitro-, methyl ester |
1094070-50-4 | 98% | 1g |
￥18747.00 | 2024-08-09 | |
| eNovation Chemicals LLC | D257130-1g |
methyl 5-nitroisothiazole-3-carboxylate |
1094070-50-4 | 95% | 1g |
$568 | 2025-03-03 | |
| eNovation Chemicals LLC | D257130-5g |
methyl 5-nitroisothiazole-3-carboxylate |
1094070-50-4 | 95% | 5g |
$1785 | 2025-03-03 | |
| eNovation Chemicals LLC | D257130-5g |
methyl 5-nitroisothiazole-3-carboxylate |
1094070-50-4 | 95% | 5g |
$1785 | 2025-03-03 | |
| eNovation Chemicals LLC | D257130-1g |
methyl 5-nitroisothiazole-3-carboxylate |
1094070-50-4 | 95% | 1g |
$568 | 2025-03-03 | |
| eNovation Chemicals LLC | D257130-1g |
methyl 5-nitroisothiazole-3-carboxylate |
1094070-50-4 | 95% | 1g |
$568 | 2025-02-28 |
methyl 5-nitroisothiazole-3-carboxylate Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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